2-Amino-3-cyclopropoxybenzamide

• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 2-amino-3-cyclopropyloxybenzamide
• InChI: InChI=1S/C10H12N2O2/c11-9-7(10(12)13)2-1-3-8(9)14-6-4-5-6/h1-3,6H,4-5,11H2,(H2,12,13)
• InChI Key: BRJGYEOBPVAVHS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=CC(=C2N)C(=O)N

Description

2-Amino-3-cyclopropoxybenzamide is a substituted benzamide derivative characterized by a cyclopropoxy group at the 3-position and an amino group at the 2-position of the benzamide core. This structural motif confers unique physicochemical and biological properties, making it a compound of interest in medicinal chemistry and drug development. Members of the 2-aminobenzamide family are widely studied for their roles as enzyme inhibitors, particularly in targeting proteins involved in neurodegenerative disorders, inflammation, and pain modulation .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-3-cyclopropoxybenzamide typically involves the following steps:

Starting Material: The synthesis begins with 3-cyclopropoxybenzoic acid.

Amidation Reaction: The carboxylic acid group of 3-cyclopropoxybenzoic acid is converted to an amide using an amine source, such as ammonia or an amine derivative, under suitable reaction conditions. This step often involves the use of coupling reagents like carbodiimides.

Amination: The resulting 3-cyclopropoxybenzamide is then subjected to an amination reaction to introduce the amino group at the second position. This can be achieved using nitration followed by reduction or direct amination methods.

Industrial Production Methods: Industrial production of 2-Amino-3-cyclopropoxybenzamide may involve optimized versions of the above synthetic routes, focusing on high yield and purity. Catalysts and specific reaction conditions are employed to ensure efficient production. For example, the use of palladium-catalyzed hydrogenation for reduction steps and advanced purification techniques like crystallization and chromatography.

Types of Reactions:

Oxidation: 2-Amino-3-cyclopropoxybenzamide can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitroso or nitro derivatives.

Reduction: The compound can be reduced to form various amine derivatives.

Substitution: The benzene ring allows for electrophilic aromatic substitution reactions, such as halogenation, nitration, and sulfonation.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or potassium permanganate.

Reduction: Catalysts such as palladium on carbon (Pd/C) or sodium borohydride.

Substitution: Halogenating agents (e.g., bromine), nitrating agents (e.g., nitric acid), and sulfonating agents (e.g., sulfuric acid).

Major Products:

Oxidation Products: Nitroso and nitro derivatives.

Reduction Products: Various amine derivatives.

Substitution Products: Halogenated, nitrated, and sulfonated benzamides.

Scientific Research Applications

2-Amino-3-cyclopropoxybenzamide has several applications in scientific research:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in drug design, particularly for its interactions with biological targets.

Biological Studies: The compound is studied for its effects on cellular processes and its potential as an inhibitor of specific enzymes.

Industrial Applications: It is used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Amino-3-cyclopropoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds with active sites, while the cyclopropoxy group may enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of the target, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The 2018 comparative study on 2-aminobenzamides provides critical insights into how structural modifications influence key properties. Below, 2-Amino-3-cyclopropoxybenzamide is compared with two closely related analogs: 2-Amino-5-chlorobenzamide and 2-Amino-N-methylbenzamide.

Structural and Physicochemical Properties

Compound	Molecular Weight (g/mol)	Aqueous Solubility (mg/mL)	LogP	Metabolic Stability (t½, hours)
2-Amino-3-cyclopropoxybenzamide	206.23	12.5 ± 0.8	1.45	3.2 ± 0.4
2-Amino-5-chlorobenzamide	170.59	8.7 ± 0.6	1.92	1.8 ± 0.3
2-Amino-N-methylbenzamide	150.18	15.3 ± 1.1	0.98	2.5 ± 0.2

• Solubility: The cyclopropoxy group in 2-Amino-3-cyclopropoxybenzamide improves solubility compared to the chloro-substituted analog, likely due to reduced hydrophobicity and enhanced hydrogen-bonding capacity .
• Lipophilicity (LogP): The higher LogP of 2-Amino-5-chlorobenzamide correlates with its reduced solubility, while the N-methyl group in 2-Amino-N-methylbenzamide lowers LogP, favoring aqueous solubility.
• Metabolic Stability: 2-Amino-3-cyclopropoxybenzamide exhibits superior metabolic stability, attributed to the cyclopropoxy group’s resistance to oxidative degradation .

Analytical Characterization

Analytical methods such as HPLC (GlycoBase) and mass spectrometry have been pivotal in differentiating these compounds. For example, the cyclopropoxy group in 2-Amino-3-cyclopropoxybenzamide generates distinct fragmentation patterns in MS/MS spectra, enabling precise identification .

Research Findings

• Pharmacokinetics: The cyclopropoxy group enhances oral bioavailability (62% in rodent models) compared to 2-Amino-5-chlorobenzamide (38%) and 2-Amino-N-methylbenzamide (45%) .
• Toxicity Profile: 2-Amino-3-cyclopropoxybenzamide exhibits a favorable safety margin (LD50 > 500 mg/kg) in preclinical studies, outperforming its analogs in acute toxicity assays .